Cas no 1805943-08-1 (4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805943-08-1
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4848021
• Update Time: 2025-11-01

4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F5N2/c10-8(11)6-3-5(1-2-15)16-4-7(6)9(12,13)14/h3-4,8H,1H2
• InChI Key： YINBWTKUPFKYPD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=NC=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805943-08-1)

4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805943-08-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorine substituents, specifically at the 4- and 5-positions, along with an acetonitrile group at the 2-position, imparts distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The difluoromethyl and trifluoromethyl groups are particularly noteworthy as they are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. These fluorinated moieties have been extensively studied for their role in modulating the pharmacokinetic profiles of small molecule drugs, contributing to improved bioavailability and prolonged half-life. In recent years, there has been a surge in research focused on the development of fluorinated pyridines as key building blocks in medicinal chemistry, driven by their versatility in constructing complex molecular architectures.

One of the most compelling aspects of 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile is its utility as a precursor in the synthesis of biologically active compounds. The acetonitrile functionality provides a reactive site for further derivatization, enabling chemists to introduce additional substituents or functional groups through nucleophilic addition or condensation reactions. This flexibility has been leveraged in the development of novel scaffolds for therapeutic agents targeting various diseases, including oncology, infectious diseases, and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Studies have demonstrated that the electron-withdrawing nature of the fluorine atoms can fine-tune the electronic properties of the pyridine ring, influencing its interaction with biological targets. For instance, computational studies have suggested that 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile derivatives may exhibit strong binding affinity to enzymes and receptors involved in cancer pathways. This insight has prompted researchers to explore its derivatives as lead compounds for drug discovery programs.

In the realm of agrochemicals, fluorinated pyridines have shown promise as key components in pesticides and herbicides due to their ability to enhance pesticidal activity while reducing environmental persistence. The structural motifs present in 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile align well with these requirements, making it a candidate for developing next-generation crop protection agents. Current research is focused on optimizing synthetic routes to produce this compound more efficiently while maintaining high purity standards suitable for industrial applications.

The synthesis of 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile presents unique challenges due to the sensitivity of fluorinated intermediates. However, recent methodological improvements have enabled more streamlined synthetic pathways, reducing reliance on hazardous reagents and improving overall yields. These advancements are crucial for scaling up production while adhering to green chemistry principles. Additionally, green solvent systems and catalytic methods have been explored to minimize waste generation and energy consumption during its preparation.

The growing interest in fluorinated heterocycles as pharmacophores has also spurred innovation in analytical techniques for characterizing these compounds. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to confirm structural integrity and purity. These analytical methods are essential for ensuring that 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile meets stringent quality control standards before being used in downstream applications.

Looking ahead, the future prospects for 4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile are promising, with ongoing research aimed at expanding its utility across multiple sectors. Collaborative efforts between academia and industry are expected to drive innovation by combining expertise in synthetic chemistry, medicinal chemistry, and computational biology. Such collaborations will accelerate the discovery of novel compounds derived from this versatile intermediate.

In conclusion,4-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805943-08-1) represents a significant advancement in chemical synthesis with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural attributes make it an indispensable tool for researchers seeking to develop innovative solutions to global challenges in healthcare and agriculture. As methodologies continue to evolve, this compound is poised to play an increasingly pivotal role in shaping the future of chemical research.